![molecular formula C9H7NO3 B1598249 1-Nitro-4-(prop-2-yn-1-yloxy)benzene CAS No. 17061-85-7](/img/structure/B1598249.png)
1-Nitro-4-(prop-2-yn-1-yloxy)benzene
Overview
Description
1-Nitro-4-(prop-2-yn-1-yloxy)benzene is a chemical compound with the molecular formula C9H7NO3 . It has an average mass of 177.157 Da and a monoisotopic mass of 177.042587 Da .
Synthesis Analysis
The synthesis of 1-Nitro-4-(prop-2-yn-1-yloxy)benzene can be achieved through various methods. One method involves the reaction between 4-nitrophenol and propargyl bromide in a solid-liquid biphasic phase transfer catalytic system using potassium carbonate as base at 40°C . Another method involves the use of iron and ammonium chloride in ethanol and water at 70°C .Molecular Structure Analysis
The molecular structure of 1-Nitro-4-(prop-2-yn-1-yloxy)benzene consists of a benzene ring substituted with a nitro group (NO2) and a prop-2-yn-1-yloxy group .Scientific Research Applications
1-Nitro-4-(prop-2-yn-1-yloxy)benzene: A Comprehensive Analysis of Scientific Research Applications:
Phase Transfer Catalysis
The compound is utilized in phase transfer catalysis, an environmentally benign technique that has gained popularity for promoting various reactions. This application is significant in the synthesis of complex organic compounds where the compound can act as an intermediate or a reactant .
Synthesis Optimization
Optimization of reaction conditions such as temperature, solvents, and bases for the synthesis of related compounds is another application. This compound serves as a starting material or intermediate in the synthesis of various (prop-2-yynloxy)benzene derivatives .
Material Safety and Handling
Understanding the safety, handling, and storage of this compound is crucial for laboratory and industrial applications. It involves studying its material safety data sheets (MSDS) and implementing appropriate safety measures during its use .
Molecular Formula Analysis
The analysis of its molecular formula (C9H7NO3) and molecular weight (177.16) is essential for chemical characterization and quality control in research and development processes .
Chemical Property Profiling
Profiling its chemical properties, such as density, melting point, boiling point, and structure, supports its use in various chemical reactions and product formulations .
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-nitro-4-prop-2-ynoxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7NO3/c1-2-7-13-9-5-3-8(4-6-9)10(11)12/h1,3-6H,7H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TXSHDUNPZCVHHF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCOC1=CC=C(C=C1)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80389446 | |
Record name | 1-nitro-4-(prop-2-ynyloxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80389446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-Nitro-4-(prop-2-yn-1-yloxy)benzene | |
CAS RN |
17061-85-7 | |
Record name | 1-nitro-4-(prop-2-ynyloxy)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80389446 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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